Cas no 139925-84-1 (Thymidine, 4'-methyl-)

Thymidine, 4'-methyl- structure
Thymidine, 4'-methyl- structure
Product Name:Thymidine, 4'-methyl-
CAS No:139925-84-1
MF:C11H16N2O5
MW:256.255143165588
CID:1284558
PubChem ID:453629
Update Time:2025-04-20

Thymidine, 4'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thymidine, 4'-methyl-
    • DA-49685
    • 139925-84-1
    • 4'c-methyl-thymidine
    • .beta.-4'-MeT
    • SCHEMBL3437019
    • .beta.-4'-Methylthymidine
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-5-methyl-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • 4a?Methylthymidine
    • SCHEMBL24695030
    • Inchi: 1S/C11H16N2O5/c1-6-4-13(10(17)12-9(6)16)8-3-7(15)11(2,5-14)18-8/h4,7-8,14-15H,3,5H2,1-2H3,(H,12,16,17)/t7-,8+,11+/m0/s1
    • InChI Key: BKEITBKYNOYEOH-VAOFZXAKSA-N
    • SMILES: O1[C@H](C[C@@H]([C@@]1(C)CO)O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 256.10598
  • Monoisotopic Mass: 256.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • PSA: 99.1
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